Cas no 125103-95-9 ((3R)-3-Hydroxybutanenitrile)

(3R)-3-Hydroxybutanenitrile Properties

Names and Identifiers

• (R)-3-Hydroxybutanenitrile
• (3R)-3-hydroxyButanenitrile
• (R)-(-)-3-HYDROXYBUTYRONITRILE
• Butanenitrile,3-hydroxy-, (3R)-
• (3R)-3-amino-N,N-dimethyl-4-(phenylsulfanyl)butanamide
• (3R)-3-ethylpiperazine
• (3R)-3-fluoropyrrolidin
• (3R)-3-fluoro-pyrrolidin
• (3R)-3-hydroxybutyronitrile
• (R)-3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile phosphate
• (R)-3-Amino-N,N-dimethyl-4-(phenylthio)butanamide
• [14C]-Ruxolitinib phosphate
• 2-(R)-Ethylpiperazine
• 3-R-fluoropyrrolidine
• AKOS
• (R)-beta-hydroxybutyronitrile
• MFCD07367001
• (-)-3-hydroxybutyronitrile
• Butanenitrile, 3-hydroxy-, (3R)-
• (R)-3-hydroxybutanonitrile
• (3R)-3-hydroxybutanenitrile
• AKOS006286286
• 125103-95-9
• (R)-3-hydroxybutyronitrile
• EN300-7056814
• CHEBI:141345
• +Expand

• MDL： MFCD07367001
• InChIKey： BYJAJQGCMSBKPB-SCSAIBSYSA-N
• Inchi： InChI=1S/C4H7NO/c1-4(6)2-3-5/h4,6H,2H2,1H3/t4-/m1/s1
• SMILES： C[C@H](CC#N)O

Computed Properties

• Exact Mass: 85.05281
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 85.052763847g/mol
• Heavy Atom Count: 6
• Complexity: 70.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 44Ų

Experimental Properties

• LogP: 0.28088
• PSA: 44.02
• Refractive Index: 1.425
• Boiling Point: 217 ºC
• Flash Point: 85 ºC
• Density: 0.991